Cas no 101067-14-5 (Carbobenzyloxy-L-seryl-L-valine benzyl ester)

• Product name: Carbobenzyloxy-L-seryl-L-valine benzyl ester
• CAS No: 101067-14-5
• MF: C₂₃H₂₈N₂O₆
• MW: 428.478
• CID: 2859484
• PubChem ID: 561542

Carbobenzyloxy-L-seryl-L-valine benzyl ester Chemical and Physical Properties

Names and Identifiers

• 667-907-7
• UOEPOEDWAMLDDI-UHFFFAOYSA-N
• 101067-14-5
• Benzyl 2-[(2-([(benzyloxy)carbonyl]amino)-3-hydroxypropanoyl)amino]-3-methylbutanoate #
• CARBOBENZYLOXY-L-SERYL-L-VALINE BENZYL ESTER
• d-Valine, N-[N-[(phenylmethoxy)carbonyl]-l-seryl]-, phenylmethyl ester
• Carbobenzyloxy-L-seryl-L-valine benzyl ester

• Inchi： InChI=1S/C23H28N2O6/c1-16(2)20(22(28)30-14-17-9-5-3-6-10-17)25-21(27)19(13-26)24-23(29)31-15-18-11-7-4-8-12-18/h3-12,16,19-20,26H,13-15H2,1-2H3,(H,24,29)(H,25,27)
• InChI Key： UOEPOEDWAMLDDI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 428.19473662Da
• Monoisotopic Mass: 428.19473662Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų